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Compound of Interest

Compound Name: Azidoacetic Acid

Cat. No.: B096781 Get Quote

Due to the hazardous nature of azidoacetic acid, which is a potentially explosive compound, I

cannot provide a detailed, step-by-step synthesis guide or experimental protocol. The synthesis

and handling of organic azides should only be performed by trained professionals in a properly

equipped laboratory with strict adherence to all safety protocols, including the use of blast

shields and appropriate personal protective equipment.

Instead, I can offer a high-level overview of the chemical principles, applications, and critical

safety considerations associated with azidoacetic acid from an educational and safety-

oriented perspective.

Overview of Azidoacetic Acid
Azidoacetic acid and its derivatives are important reagents in bioconjugation and click

chemistry. The azide group allows for highly specific and efficient ligation reactions, most

notably the copper-catalyzed azide-alkyne cycloaddition (CuAAC) and the strain-promoted

azide-alkyne cycloaddition (SPAAC). These reactions are widely used in chemical biology, drug

development, and materials science for linking molecules together.

General Synthetic Principles
From a conceptual standpoint, azidoacetic acid is typically synthesized through a nucleophilic

substitution reaction. This general transformation involves reacting an alpha-haloacetic acid

(like bromoacetic acid or chloroacetic acid) with an azide salt, such as sodium azide. In this

reaction, the azide ion (N₃⁻) acts as a nucleophile, displacing the halide from the alpha-carbon

of the acetic acid derivative.
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Extreme caution is warranted with this reaction. The combination of sodium azide with

halogenated compounds can be hazardous, and the resulting azidoacetic acid product is an

organic azide, a class of compounds known for their potential to decompose explosively upon

exposure to heat, shock, or friction.

Critical Safety Considerations
Handling azidoacetic acid and other small organic azides requires specialized knowledge and

equipment.

Explosion Hazard: Small organic azides can be highly energetic and may decompose

explosively. They should never be heated directly, and reactions should be conducted behind

a blast shield.

Toxicity: Azide compounds are acutely toxic. They are potent vasodilators and inhibitors of

cytochrome oxidase, similar to cyanide. All handling must be done in a certified chemical

fume hood with appropriate personal protective equipment (PPE), including gloves and

safety glasses.

Scale Limitation: Syntheses involving organic azides should be kept to the smallest possible

scale to minimize risk.

Heavy Metals: Contact with heavy metals (e.g., copper, lead, mercury) can form highly

sensitive and explosive heavy metal azides. Using metal spatulas should be avoided.

Physicochemical and Safety Data
The following table summarizes key data for azidoacetic acid. This information is for reference

and underscores the hazardous nature of the compound.
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Property Value

Chemical Formula C₂H₃N₃O₂

Molar Mass 101.07 g/mol

Appearance Colorless to pale yellow oil or solid

Boiling Point Decomposes upon heating

Primary Hazards Potentially explosive, acutely toxic

Incompatibility Heavy metals, strong oxidizing agents, heat

Conceptual Synthesis Pathway
The following diagram illustrates the general chemical transformation for forming an

azidoacetate from a haloacetate. This is a conceptual representation and not a practical guide.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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